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Compound of Interest

Compound Name: Methyldiphenylphosphine

Cat. No.: B073815

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of methyldiphenylphosphine (PMePhz), a
versatile organophosphorus compound. It details its chemical and physical properties, safety
information, synthesis protocols, and significant applications in catalysis and organic synthesis,
making it a valuable resource for professionals in chemistry and drug development.

Core Properties and Identifiers

Methyldiphenylphosphine is a colorless to pale yellow, viscous liquid widely used as a ligand
in coordination chemistry and as a reagent in organic synthesis.[1][2][3] Its structural, physical,
and safety data are summarized below.
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Identifier Value Reference
CAS Number 1486-28-8 [21[41[5]
Molecular Formula CisHisP [2][4]
Linear Formula (CeHs)2PCHs [5][6]
Molecular Weight 200.22 g/mol [1114]
EC Number 216-065-5 [2][6]
PubChem CID 73879 [1][2]
Beilstein Reference 743075 [2][6]
Property Value Reference
Appearance C.olorles§ to. pale yellow, (2]
viscous liquid
Boiling Point 284 °C (557 K) [2]
120-122 °C @ 1.5 mmHg [61[7]
186 °C @ 50 mmHg [3]
Density 1.076 - 1.0779 g/mL @ 25 °C [21[61[7]
Refractive Index n20/D 1.625 [61[7]
Flash Point >110 °C (>230 °F) [81[9]
Air sensitive. Should be stored
Chemical Stability under an inert atmosphere [8][10]

(e.g., nitrogen).

Safety and Handling

Methyldiphenylphosphine is classified as harmful and an irritant. Proper personal protective

equipment (PPE), including gloves and safety goggles, should be used when handling this

chemical.[7][8][10] Work should be conducted in a well-ventilated area or a fume hood.[10]
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Category Code Description Reference
Pictogram GHSO07 Exclamation Mark [1112]
Signal Word Warning [1][2]
Hazard Statements H302 Harmful if swallowed. [11[2]
H315 Causes skin irritation. [1112]
Causes serious eye
H319 N [11[2]
irritation.
May cause respirator
H335 » / _ Praory [1](2]
irritation.
Avoid breathing
vapors, wash skin
P261, P264, P270,
) thoroughly after
Precautionary P280, P301+P312, )
handling, wear [2][8]
Statements P302+P352, ] ]
protective equipment,
P305+P351+P338

follow specific first aid

measures.

Experimental Protocols and Synthesis

The most common method for synthesizing methyldiphenylphosphine is through the reaction
of a methyl Grignard reagent with chlorodiphenylphosphine.[2][11][12]

This protocol is based on procedures described in the literature.[11][12]

Objective: To synthesize methyldiphenylphosphine from chlorodiphenylphosphine and a
methyl Grignard reagent.

Materials:
o Chlorodiphenylphosphine (CIPPh2)

o Methylmagnesium iodide (CHsMgl) or Methylmagnesium bromide (CHsMgBr) in diethyl ether
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Anhydrous diethyl ether (Et20) or tetrahydrofuran (THF)

Anhydrous sodium sulfate (Na2S0a)

Distilled water

Nitrogen (Nz2) gas for inert atmosphere
Equipment:

Three-neck round-bottom flask

Dropping funnel

Condenser

Magnetic stirrer

Schlenk line or similar apparatus for inert atmosphere techniques

Vacuum distillation apparatus
Procedure:

e Setup: Assemble a dry three-neck flask equipped with a dropping funnel, a condenser with a
nitrogen inlet, and a magnetic stir bar. Purge the entire system with dry nitrogen gas.

» Reaction: Dissolve chlorodiphenylphosphine in anhydrous diethyl ether in the flask and cool
the solution to -35 °C using a suitable cooling bath.

o Addition of Grignard Reagent: Add the methylmagnesium iodide solution dropwise from the
dropping funnel to the stirred chlorodiphenylphosphine solution while maintaining the
temperature at -35 °C.

o Reaction Completion: After the addition is complete, allow the mixture to stir overnight,
gradually warming to room temperature.

o Workup:
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o Filter the reaction mixture under an inert atmosphere to remove the magnesium halide
salts.

o Transfer the filtrate to a separatory funnel and wash it three times with distilled water to
remove any remaining salts and impurities.

o Separate the organic layer and dry it over anhydrous sodium sulfate.

 Purification: Filter off the drying agent and remove the solvent under reduced pressure.
Purify the resulting crude product by vacuum distillation to obtain
methyldiphenylphosphine as a colorless liquid.[11]
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1. Reaction Setup
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2. Grignard Reaction
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3. Workup & Purification
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Caption: Workflow for the synthesis of methyldiphenylphosphine.
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Applications in Research and Development

Methyldiphenylphosphine's utility stems from its electronic and steric properties, which make
it an effective ligand for transition metals. It serves as a crucial component in catalysts for a
wide array of chemical transformations.

Methyldiphenylphosphine is a ligand of choice for numerous palladium-catalyzed cross-
coupling reactions, which are fundamental in the synthesis of pharmaceuticals and complex
organic molecules.[3][12][13] These reactions include:

e Suzuki-Miyaura Coupling

» Heck Reaction

¢ Buchwald-Hartwig Amination
e Sonogashira Coupling

e Negishi Coupling

« Stille Coupling

e Hiyama Coupling[7][12]

In these catalytic cycles, the phosphine ligand coordinates to the metal center (e.g., Palladium),
influencing its reactivity and stabilizing the active catalytic species through steps like oxidative
addition and reductive elimination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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